Cas no 138879-82-0 (1,2-Dimyristoyl-sn-glycerol-3-(5′-diphosphocytidine) Dipotassium Salt)

• Product name: 1,2-Dimyristoyl-sn-glycerol-3-(5′-diphosphocytidine) Dipotassium Salt
• CAS No: 138879-82-0
• MF: C₄₀H₇₃KN₃O₁₅P₂
• MW: 937.064555883408
• CID: 902435

1,2-Dimyristoyl-sn-glycerol-3-(5′-diphosphocytidine) Dipotassium Salt Chemical and Physical Properties

Names and Identifiers

• 1,2-dimyristoyl-sn-glycero-3-diphosphocytidine potassium salt
• 1,2-Dimyristoyl-sn-glycerol-3-(5′-diphosphocytidine) Dipotassium Salt
• 1,2-Dimyristoyl-sn-glycerol-3-(5′-diphosphocytidine) potassium salt
• 2(1H)-pyrimidinone, 4-amino-1-[5-O-[[[[2,3-bis[(1-oxotetradecyl)oxy]propoxy]hydroxyphosphinyl]oxy]hydroxyphosphinyl]pentofuranosyl]-, monopotassium salt

• Inchi： 1S/C40H73N3O15P2.K/c1-3-5-7-9-11-13-15-17-19-21-23-25-35(44)53-29-32(56-36(45)26-24-22-20-18-16-14-12-10-8-6-4-2)30-54-59(49,50)58-60(51,52)55-31-33-37(46)38(47)39(57-33)43-28-27-34(41)42-40(43)48;/h27-28,32-33,37-39,46-47H,3-26,29-31H2,1-2H3,(H,49,50)(H,51,52)(H2,41,42,48);
• InChI Key： WQSIYSATLLMSEO-UHFFFAOYSA-N
• SMILES： [K].P(=O)(O)(OP(=O)(O)OCC(COC(CCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCC)=O)OCC1C(C(C(N2C(N=C(C=C2)N)=O)O1)O)O

Computed Properties

• Exact Mass: 936.41569

Experimental Properties

• PSA: 265.49

1,2-Dimyristoyl-sn-glycerol-3-(5′-diphosphocytidine) Dipotassium Salt Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids CDP-glycerols CDP-diacylglycerols

Additional information on 1,2-Dimyristoyl-sn-glycerol-3-(5′-diphosphocytidine) Dipotassium Salt

Comprehensive Overview of 1,2-Dimyristoyl-sn-glycerol-3-(5′-diphosphocytidine) Dipotassium Salt (CAS No. 138879-82-0)

1,2-Dimyristoyl-sn-glycerol-3-(5′-diphosphocytidine) Dipotassium Salt (CAS No. 138879-82-0) is a specialized phospholipid derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, often abbreviated as DMP-CDP, is a critical intermediate in the synthesis of phospholipids and nucleotide analogs. Its unique structure, featuring a dimyristoyl glycerol backbone coupled with a diphosphocytidine moiety, makes it invaluable for studying cell membrane dynamics, lipid metabolism, and drug delivery systems.

The growing interest in 1,2-Dimyristoyl-sn-glycerol-3-(5′-diphosphocytidine) Dipotassium Salt is driven by its applications in nanotechnology and targeted therapy. Researchers are exploring its potential in liposomal formulations, where it enhances the stability and bioavailability of encapsulated drugs. With the rise of personalized medicine and mRNA vaccines, this compound’s role in lipid nanoparticle (LNP) technology has become a hot topic. Its ability to form self-assembling structures aligns with the demand for advanced drug carriers in treating cancers and genetic disorders.

From a chemical perspective, CAS No. 138879-82-0 exhibits remarkable solubility in aqueous solutions due to its dipotassium salt form, making it suitable for in vitro and in vivo studies. Its cytidine diphosphate group is pivotal for mimicking natural nucleotide interactions, which is why it’s frequently used in enzyme kinetics research. Recent publications highlight its utility in signal transduction studies, particularly in pathways involving G-protein-coupled receptors (GPCRs).

The compound’s relevance extends to biomaterials science, where it’s employed to design smart coatings for medical implants. Its biocompatibility and low toxicity profile make it a preferred choice for tissue engineering applications. Additionally, the surge in AI-driven drug discovery has amplified the demand for high-purity phospholipid standards, positioning 1,2-Dimyristoyl-sn-glycerol-3-(5′-diphosphocytidine) Dipotassium Salt as a reference material in mass spectrometry and chromatography.

In the context of sustainability, this compound’s synthetic pathways are being optimized to reduce environmental impact. Green chemistry initiatives favor its production via enzymatic catalysis, minimizing hazardous byproducts. This aligns with the broader trend of eco-friendly biomaterials, a key focus for industries adhering to ESG (Environmental, Social, and Governance) standards.

For researchers seeking CAS 138879-82-0, it’s essential to note its storage conditions: typically at -20°C in anhydrous form to prevent hydrolysis. Suppliers often provide it as a lyophilized powder, ensuring long-term stability. Its molecular weight (approximately 848.9 g/mol) and UV absorption properties are critical for quality control protocols.

In summary, 1,2-Dimyristoyl-sn-glycerol-3-(5′-diphosphocytidine) Dipotassium Salt is a multifaceted compound bridging biochemistry, nanomedicine, and material science. Its versatility in drug formulation, diagnostic tools, and biodegradable materials ensures its prominence in cutting-edge research. As the scientific community prioritizes precision medicine and sustainable innovation, this phospholipid derivative will undoubtedly remain at the forefront of life sciences advancements.